Cas no 141614-04-2 (1,3-Benzenediamine,4-ethoxy-6-methyl-)
141614-04-2 structure
Product Name:1,3-Benzenediamine,4-ethoxy-6-methyl-
CAS No:141614-04-2
MF:C9H14N2O
MW:166.220262050629
CID:101483
PubChem ID:15801091
Update Time:2025-04-18
1,3-Benzenediamine,4-ethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-ethoxy-6-methyl-
- 4-ethoxy-6-methylbenzene-1,3-diamine
- 141614-04-2
- SCHEMBL148285
- 2,4-diamino-5-methylphenetol
- DTXSID60578432
-
- Inchi: 1S/C9H14N2O/c1-3-12-9-4-6(2)7(10)5-8(9)11/h4-5H,3,10-11H2,1-2H3
- InChI Key: AYAKPRUPZTWPLK-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC(C)=C(C=C1N)N
Computed Properties
- Exact Mass: 166.11072
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- PSA: 61.27
1,3-Benzenediamine,4-ethoxy-6-methyl- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
141614-04-2 (1,3-Benzenediamine,4-ethoxy-6-methyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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